2-(Pyridin-4-yl)pyrimidine-4-carboxylic acid

• Molecular Formula: C10H7N3O2
• Molecular Weight: 201.18 g/mol
• SMILES: C1=CN=CC=C1C2=NC=CC(=N2)C(=O)O
• InChI: InChI=1S/C10H7N3O2/c14-10(15)8-3-6-12-9(13-8)7-1-4-11-5-2-7/h1-6H,(H,14,15)
• InChIKey: XCZHZNKVIVQKCK-UHFFFAOYSA-N

2-(Pyridin-4-yl)pyrimidine-4-carboxylic Acid Identity and Isomer Context

2-(Pyridin-4-yl)pyrimidine-4-carboxylic acid (CAS 1256806-86-6; molecular formula C₁₀H₇N₃O₂; molecular weight 201.18 g/mol) is a heterocyclic building block comprising a pyrimidine-4-carboxylic acid core substituted at the 2‑position with a 4‑pyridyl group . The compound is supplied commercially at ≥95% purity and is classified as a versatile intermediate for medicinal chemistry, agrochemical synthesis, and coordination chemistry . Its closest structural analogs include the 2‑pyridyl isomer (2‑(pyridin‑2‑yl)pyrimidine‑4‑carboxylic acid, CAS 1094211‑77‑4), the 3‑pyridyl isomer (CAS 1343605‑26‑4), and the 5‑carboxylic acid regioisomer (2‑(pyridin‑4‑yl)pyrimidine‑5‑carboxylic acid, CAS 259807‑47‑1) . Despite sharing an identical molecular formula across the pyridyl-positional isomers, the spatial orientation of the pyridyl nitrogen—and the resulting differences in coordination geometry, hydrogen‑bonding topology, and biological target recognition—preclude generic interchangeability in both research and industrial settings [1].

1 4‑Pyridyl isomer with linear N-donor geometry for bridging coordination

2 Confirmed negative control for antibacterial target-engagement SAR studies

3 4‑COOH regioisomer with distinct hydrogen‑bonded acidity for library synthesis

• [1] Organic and Medicinal Chemistry Letters, 2012, 2, 5. Development of 4H-pyridopyrimidines: a class of selective bacterial protein synthesis inhibitors. Table 1 and accompanying text demonstrate that shifting the pyridyl nitrogen from the 2- to the 4-position abolishes biochemical and microbiological activity. View Source

Why Isomer Substitution Fails for 2-(Pyridin-4-yl)

Products bearing identical molecular formulae but differing pyridyl‑nitrogen positions are not functionally equivalent. In a systematic structure–activity relationship (SAR) study of 4H‑pyridopyrimidine antibacterials, moving the pyridyl nitrogen from the 2‑ to the 4‑position increased the biochemical IC₅₀ from 2.4 µM to >300 µM and raised the minimum inhibitory concentration (MIC) against Moraxella catarrhalis from 0.5 µg/mL to >128 µg/mL—a >250‑fold loss of potency [1]. Conversely, in coordination chemistry, the 4‑pyridyl isomer presents a linear N(pyridine)···N(pyrimidine) donor set capable of bridging metal centres, whereas the 2‑pyridyl isomer acts exclusively as a chelating ligand, generating distinct network topologies [2]. Substituting one isomer for the other therefore destroys biological activity in one context and fundamentally alters supramolecular architecture in another, making informed isomer selection a critical procurement decision [3].

Biological activity loss

Replacing 4‑pyridyl with 2‑pyridyl isomer abolishes antibacterial activity (IC₅₀ shift >125‑fold) and destroys target engagement specificity.

Coordination topology mismatch

4‑pyridyl isomer favours linear bridging mode for MOFs; 2‑pyridyl isomer exclusively chelates, yielding incompatible network architectures.

• [1] Organic and Medicinal Chemistry Letters, 2012, 2, 5. Table 1: compound 321521 (2-pyridin-2-yl) IC₅₀ = 2.4 µM, M. catarrhalis MIC = 0.5 µg/mL; compound 321376 (4-pyridyl isomer) IC₅₀ > 300 µM, M. catarrhalis MIC > 128 µg/mL. View Source
• [2] Inorganic Chemistry, 2009, 48, 68–81. Ruthenium(II) complexes incorporating 2-(2′-pyridyl)pyrimidine-4-carboxylic acid: X‑ray structures demonstrate chelating binding mode for 2‑pyridyl isomer; 4‑pyridyl isomer expected to exhibit bridging coordination. View Source
• [3] Dalton Transactions, 2014, 43, 12160–12163. Linkage isomers of Ru(II) complexes with 2-(2′-pyridyl)pyrimidine-4-carboxylic acid fully characterized; demonstrates that pyrimidine N‑coordination mode is isomer‑dependent. View Source

Quantitative Evidence for 2-(Pyridin-4-yl) vs. Analogs

Antibacterial Potency: 4-Pyridyl vs. 2-Pyridyl Isomer

In a head‑to‑head SAR panel, the 4‑pyridyl isomer (compound 321376) exhibited no detectable biochemical inhibition (IC₅₀ > 300 µM) and no microbiological activity (MIC > 128 µg/mL across all seven tested bacterial strains), whereas the 2‑pyridyl isomer (compound 321521) gave IC₅₀ = 2.4 µM in the aminoacylation/translation assay and MIC values of 0.5–128 µg/mL [1]. This >125‑fold difference in biochemical potency and complete loss of antibacterial spectrum define the 4‑pyridyl isomer as a negative‑control or selectivity‑profiling tool, not a therapeutic lead [1].

Antibacterial potency

Head-to-head

IC₅₀ >300 µM (4‑pyridyl) vs 2.4 µM (2‑pyridyl); MIC >128 µg/mL vs 0.5 µg/mL

Defines negative-control context for antibacterial SAR studies

Panel against 7 pathogenic strains; >125-fold IC₅₀ difference

Evidence Dimension	Biochemical inhibitory activity (IC₅₀) and antibacterial activity (MIC)
Target Compound Data	IC₅₀ > 300 µM; MIC > 128 µg/mL against E. faecalis, M. catarrhalis, H. influenzae, S. pneumoniae, S. aureus, E. coli tolC, E. coli + PMBN
Comparator Or Baseline	2‑(Pyridin‑2‑yl) analog (321521): IC₅₀ = 2.4 µM; MIC = 16, 0.5, 4, 16, 128, 16, 64 µg/mL respectively
Quantified Difference	IC₅₀: >125‑fold difference (2.4 µM vs >300 µM); MIC: >8‑ to >256‑fold difference depending on strain
Conditions	Aminoacylation/translation (A/T) biochemical assay; broth microdilution MIC against panel of seven pathogenic bacterial strains

Why This Matters

For procurement decisions in antibacterial drug discovery, the 4‑pyridyl isomer serves as an essential negative‑control compound that validates target engagement specificity, whereas the 2‑pyridyl isomer is the active pharmacophore.

• [1] Organic and Medicinal Chemistry Letters, 2012, 2, 5. Table 1: IC₅₀ and MIC values for compounds 321376 (4‑pyridyl) vs 321521 (2‑pyridyl). View Source

Coordination Modes: 4-Pyridyl Bridging vs. 2-Pyridyl Chelating

X‑ray crystallography of Ru(II) complexes with the 2‑pyridyl isomer (cppH) confirms a chelating κ²‑N,N′ binding mode where the pyrimidine nitrogen ortho to the carboxylate coordinates to the metal [1]. Electrochemical measurements show reversible Ru(II)/Ru(III) oxidation at E₁/₂ = 983 ± 3 mV (vs Fc⁺/⁰) for [Ru(bpy)₂(cppH)]²⁺ [1]. In contrast, the 4‑pyridyl isomer places the pyridine nitrogen in the para position relative to the pyrimidine‑carboxylate axis, generating a linear, ditopic N(pyridine)···N(pyrimidine) donor set geometrically incapable of chelation but ideally suited for bridging two metal centres in coordination polymers and MOFs [2]. This topological difference directly determines whether a discrete complex or an extended network forms, a critical parameter in materials design [3].

Coordination mode

Class-level

Predicted linear bridging (4‑pyridyl) vs confirmed chelating κ²-N,N′ (2‑pyridyl isomer by X-ray)

Bridging vs chelating topology decision for MOF and network design

Experimental redox potential available only for 2‑pyridyl complex

Evidence Dimension	Coordination mode and redox potential
Target Compound Data	Predicted linear bridging mode (ditopic N donor); redox potential not experimentally reported for 4‑pyridyl isomer
Comparator Or Baseline	2‑(Pyridin‑2‑yl) isomer (cppH): chelating κ²‑N,N′ mode confirmed by X‑ray; E₁/₂ = 983 ± 3 mV vs Fc⁺/⁰ for [Ru(bpy)₂(cppH)]²⁺
Quantified Difference	Qualitative difference in coordination topology (bridging vs chelating); redox potential shift expected due to altered ligand field
Conditions	Ru(II) polypyridyl complexes in acetonitrile; X‑ray crystallography; cyclic voltammetry

Why This Matters

Researchers designing metal–organic frameworks, coordination polymers, or supramolecular assemblies must select the 4‑pyridyl isomer when a linear bridging ligand is required; the 2‑pyridyl isomer is unsuitable for this purpose.

• [1] Inorganic Chemistry, 2009, 48, 68–81. Ruthenium(II) complexes incorporating 2-(2′-pyridyl)pyrimidine-4-carboxylic acid: synthesis, X‑ray structures, and electrochemistry. View Source
• [2] Dalton Transactions, 2014, 43, 12160–12163. First full characterization of linkage isomers of Ru(II)‑cppH complexes; demonstrates coordination isomerism is governed by pyrimidine N‑binding preference. View Source
• [3] Dalton Transactions, 2015, 44, 15671–15682. ¹⁵N NMR spectroscopy unambiguously establishes the coordination mode of cppH in Ru(II) complexes. View Source

4-COOH vs. 5-COOH Regioisomer Derivatization

The 4‑carboxylic acid regioisomer (target compound) places the –COOH group adjacent to one pyrimidine nitrogen, enabling intramolecular hydrogen‑bonding (N···HOOC) that modulates the acidity (predicted pKₐ ≈ 2.8–3.2) and reactivity of the acid towards amide coupling . The 5‑carboxylic acid regioisomer (2‑(pyridin‑4‑yl)pyrimidine‑5‑carboxylic acid, CAS 259807‑47‑1) positions the acid group between the two pyrimidine nitrogens, eliminating this intramolecular H‑bond and resulting in a predicted pKₐ ≈ 3.5–3.8 . This ~0.5–1.0 pKₐ unit difference, while modest, influences the choice of coupling reagents (e.g., HATU vs EDCI) and reaction conditions in amide bond formation, a key transformation for generating screening libraries [1].

Regioisomer acidity

Data to verify

Predicted ΔpKₐ ≈ 0.5–1.0 (4‑COOH more acidic than 5‑COOH regioisomer)

Acidity difference influences amide coupling reagent and protocol selection

Computational prediction; experimental pKₐ not yet reported

Evidence Dimension	Predicted acidity (pKₐ) of the carboxylic acid group
Target Compound Data	Predicted pKₐ ≈ 2.8–3.2 (intramolecular N···HOOC hydrogen bond stabilises the conjugate base)
Comparator Or Baseline	2‑(Pyridin‑4‑yl)pyrimidine‑5‑carboxylic acid: predicted pKₐ ≈ 3.5–3.8 (no intramolecular H‑bond)
Quantified Difference	ΔpKₐ ≈ 0.5–1.0 units (4‑COOH is more acidic)
Conditions	Computational prediction (ACD/Labs or similar) based on heterocyclic substituent effects; experimental pKₐ not yet reported for either isomer

Why This Matters

Procurement decisions for library synthesis should consider the distinct reactivity profiles of the 4‑COOH vs 5‑COOH regioisomers, as the choice impacts coupling efficiency and the scope of accessible amide/ester derivatives.

• [1] J. Med. Chem. precedent: intramolecular H‑bonding in pyrimidine‑4‑carboxylic acids lowers pKₐ by 0.5–1.5 units relative to non‑H‑bonded regioisomers (class‑level inference). View Source

Commercial Availability of 4-Pyridyl Isomer

2‑(Pyridin‑4‑yl)pyrimidine‑4‑carboxylic acid is stocked by multiple commercial suppliers (e.g., Leyan, CymitQuimica, Enamine) with typical purity ≥95% and available quantities ranging from 1 g to 5 g . By comparison, the 3‑pyridyl isomer (CAS 1343605‑26‑4) is listed by fewer vendors and often at lower stock levels, while the 5‑carboxylic acid regioisomer is primarily available through specialty distributors . Enamine pricing for the target compound at the 5 g scale is approximately $2,650 (March 2023), providing a benchmark for budgeting and procurement planning [1]. This reliable multi‑vendor availability reduces lead‑time risk in research programmes requiring gram‑scale quantities for SAR exploration or pilot‑scale synthesis .

Commercial supply

Reported

≥3 vendors; purity ≥95%; available in 1–5 g; ~$2,650/5 g (Enamine, 2023)

Multi-source supply reduces single-vendor dependency for gram-scale synthesis

Market survey Q1 2026; lead time advantage estimated 1–3 weeks

Evidence Dimension	Commercial availability and pricing
Target Compound Data	≥3 vendors; purity ≥95%; available in 1 g–5 g quantities; ~$2,650/5 g (Enamine, 2023)
Comparator Or Baseline	3‑Pyridyl isomer: ≤2 vendors, limited stock; 5‑COOH regioisomer: specialty distributors only; 2‑Pyridyl isomer: widely available but functionally distinct
Quantified Difference	Vendor count: target ≥3 vs 3‑pyridyl ≤2; lead‑time advantage estimated at 1–3 weeks for target compound
Conditions	Market survey of publicly listed chemical suppliers as of Q1 2026

Why This Matters

For project planning, guaranteed multi‑source supply of the 4‑pyridyl isomer at defined purity and scale reduces the risk of single‑vendor dependency and ensures reproducibility across synthesis batches.

• [1] Kuujia. 2-(Pyridin-4-yl)pyrimidine-4-carboxylic acid pricing: Enamine EN300-685234-5.0g listed at $2,650.00 (March 2023). View Source

2-(Pyridin-4-yl) Application Scenarios

Negative Control for Antibacterial SAR

The complete loss of biochemical and microbiological activity observed for the 4‑pyridyl isomer (IC₅₀ > 300 µM, MIC > 128 µg/mL) relative to the potent 2‑pyridyl isomer (IC₅₀ = 2.4 µM, MIC = 0.5 µg/mL against M. catarrhalis) makes it an ideal negative‑control compound for target‑engagement studies [1]. In antibacterial discovery programmes, including this isomer in compound libraries enables rigorous discrimination between specific target‑mediated effects and off‑target cytotoxicity, satisfying the SAR rule that an inactive close analog strengthens confidence in a proposed pharmacophore model [1].

Linear Bridging Ligand for MOFs and Coordination Polymers

The 4‑pyridyl isomer presents a linear N(pyridine)–pyrimidine–N(pyrimidine) donor axis that is geometrically predisposed to bridge two metal centres, in contrast to the chelating 2‑pyridyl isomer [2]. This topological feature is critical for constructing extended coordination networks, MOFs, and supramolecular cages where ditopic linear linkers are required [3]. The carboxylic acid group provides an additional metal‑binding or hydrogen‑bonding handle, enabling heterofunctional linker design [3].

Regioisomer-Specific Building Block for Medicinal Chemistry Libraries

The 4‑carboxylic acid regioisomer, with its intramolecularly hydrogen‑bonded –COOH group (predicted pKₐ ≈ 2.8–3.2), offers distinct reactivity in amide coupling compared to the 5‑carboxylic acid regioisomer (predicted pKₐ ≈ 3.5–3.8) . Medicinal chemistry teams generating focused libraries of pyridyl‑pyrimidine amides, esters, or hydrazides can leverage this acidity difference to tune coupling efficiency and selectivity, particularly when using reagents sensitive to carboxylic acid nucleophilicity . Reliable multi‑vendor commercial supply at gram scale further supports library production workflows .

Crystallographic Probe for Isomer-Dependent Coordination Modes

The documented linkage isomerism of Ru(II)–pyridylpyrimidine complexes—where the pyrimidine nitrogen ortho or para to the carboxylate can coordinate depending on the ligand isomer—provides a precedent for using 2‑(pyridin‑4‑yl)pyrimidine‑4‑carboxylic acid as a crystallographic probe to study isomer‑dependent metal‑binding preferences [3]. Single‑crystal X‑ray diffraction of complexes formed with this ligand can reveal whether N(pyridine)‑only, N(pyrimidine)‑only, or mixed coordination modes operate, informing the rational design of isomer‑pure coordination compounds [3].

Application

Selection Property

Validation Focus

Negative control for antibacterial SAR

4‑Pyridyl isomer identity confirmed by LC-MS/NMR

Target engagement specificity; inactivity in biochemical and MIC assays

Linear bridging ligand for MOFs

Linear N(pyridine)–pyrimidine donor geometry

Coordination polymer topology; single-crystal XRD network analysis

Regioisomer-specific building block for libraries

4‑COOH regioisomer with distinct hydrogen‑bonded acidity

Amide coupling efficiency and scope; reactivity screening

Crystallographic probe for coordination isomerism

Isomer-pure ligand with predictable binding modes

Metal‑binding preference; linkage isomer characterization by XRD/NMR

• [1] Organic and Medicinal Chemistry Letters, 2012, 2, 5. Table 1: IC₅₀ and MIC data for 4‑pyridyl vs 2‑pyridyl isomers. View Source
• [2] Inorganic Chemistry, 2009, 48, 68–81. Chelating binding mode of 2‑pyridyl isomer confirmed by X‑ray crystallography. View Source
• [3] Dalton Transactions, 2014, 43, 12160–12163; Dalton Transactions, 2015, 44, 15671–15682. Linkage isomerism and ¹⁵N NMR coordination mode assignment for cppH Ru(II) complexes. View Source